4-Bromo-3-(3-methoxy-propoxy)-benzoic acid methyl ester

• IUPAC Name: methyl 4-bromo-3-(3-methoxypropoxy)benzoate
• InChI: InChI=1S/C12H15BrO4/c1-15-6-3-7-17-11-8-9(12(14)16-2)4-5-10(11)13/h4-5,8H,3,6-7H2,1-2H3
• InChI Key: QCRHAQPIMULOHH-UHFFFAOYSA-N
• Canonical SMILES: COCCCOC1=C(C=CC(=C1)C(=O)OC)Br
• Molecular Formula: C12H15BrO4
• Molecular Weight: 303.15 g/mol

Description

“4-Bromo-3-(3-methoxy-propoxy)-benzoic acid methyl ester” is a chemical compound with the molecular formula C12H15BrO4. It has a molecular weight of 303.15 g/mol.

Scientific Research Applications

Synthesis and Characterization

• Synthesis Process : The compound 3-bromo-4-hydroxy-5-methoxy-benzoic acid methyl ester, related to the requested chemical, has been synthesized from vanillin. The process involved bromation, oxidation, and esterification, and the products were characterized using 1H-NMR and IR techniques (Zha Hui-fang, 2011).

• Crystal Structure Analysis : Another closely related compound, methyl 4-bromo-2-(methoxymethoxy)benzoate, has been studied for its crystal structure. The study revealed two-dimensional architectures formed by C—H⋯O hydrogen bonds, Br⋯O interactions, and π–π interactions, highlighting the importance of these interactions in the structural aspects of such compounds (P. A. Suchetan et al., 2016).

Biological and Chemical Properties

• Derivatives from Red Algae : Bromophenol derivatives, including 3-bromo-5-hydroxy-4-methoxyphenylacetic acid methyl ester, a compound similar to the requested chemical, were isolated from the red alga Rhodomela confervoides. These compounds were analyzed using various spectroscopic methods, including 1D and 2D NMR, and single-crystal X-ray structure analysis (Jielu Zhao et al., 2004).

• Chemical Reactivity Descriptors : A detailed study on a related compound, 4-bromo-3-(methoxymethoxy) benzoic acid, involved determining its structure and various molecular parameters. This study provides insights into the reactivity of such compounds, including ionization energy, hardness, electrophilicity, and Fukui function (S. Yadav et al., 2022).

• Methoxyl Participation in Solvolytic Nucleophilic Substitution : Research on methoxyl participation in solvolytic substitution, involving compounds like 4-methoxy-1-butyl and 5-methoxy-1-pentyl esters, provides valuable insights into the reactivity and behavior of the methoxyl group in compounds similar to 4-Bromo-3-(3-methoxy-propoxy)-benzoic acid methyl ester (S. Winstein et al., 1958).

Synthesis routes and methods

Procedure details

A solution of 4-bromo-3-hydroxy-benzoic acid methyl ester (12 g, 51.9 mmol), potassium carbonate (10.77 g, 77.9 mmol) and 1-iodo-3-methoxy propane (11.42 g, 57.1 mmol) in acetonitrile (250 mL) is stirred at reflux for 16 h. The solvent is concentrated under reduced pressure, H2O (100 mL) is added, and the aqueous layer extracted with ether (50 mL×4). The combined organic extracts are washed with brine, dried over anhydrous sodium sulfate and concentrated under reduced pressure to afford the title which was used without further purification in the next step. TLC, Rf (hexane/AcOEt 2:1)=0.65. 1H-NMR (CDCl3, 300 MHz): δ=2.12 (p, 2H), 3.38 (s, 3H), 3.63 (t, 2H), 3.9 (s, 3H), 4.2 (t, 2H), 7.5 (d, 1H), 7.55 (m, 1H), 7.6 (d, 1H) ppm.